molecular formula C14H12Br2S B8499545 Bis(4-bromobenzyl)sulfide CAS No. 20883-11-8

Bis(4-bromobenzyl)sulfide

Cat. No.: B8499545
CAS No.: 20883-11-8
M. Wt: 372.1 g/mol
InChI Key: OHTWKJSDUZIJBN-UHFFFAOYSA-N
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Description

Bis(4-bromobenzyl)sulfide is a useful research compound. Its molecular formula is C14H12Br2S and its molecular weight is 372.1 g/mol. The purity is usually 95%.
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Properties

CAS No.

20883-11-8

Molecular Formula

C14H12Br2S

Molecular Weight

372.1 g/mol

IUPAC Name

1-bromo-4-[(4-bromophenyl)methylsulfanylmethyl]benzene

InChI

InChI=1S/C14H12Br2S/c15-13-5-1-11(2-6-13)9-17-10-12-3-7-14(16)8-4-12/h1-8H,9-10H2

InChI Key

OHTWKJSDUZIJBN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CSCC2=CC=C(C=C2)Br)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1.85 g (9.11 mmol) of 4-bromobenzylmercaptan in dry dichloromethane (30 ml) were added 2.72 g (10.9 mmol) of 4-bromobenzyl bromide and 2.31 g (22.8 mmol) of triethylamine in an atmosphere of argon, and the mixture was allowed to react at room temperature for 16 hours. To the solution was added water followed by extraction with ethyl acetate. The organic layer was washed with water and then concentrated under reduced pressure. The residue thus obtained was subjected to silica gel column chromatography for separation and purification. Elution with ethyl acetate-hexane (1:4) yielded 3.08 g (8.29 mmol) of bis(4-bromobenzyl)sulfide.
Quantity
1.85 g
Type
reactant
Reaction Step One
Quantity
2.72 g
Type
reactant
Reaction Step One
Quantity
2.31 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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